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Compound of Interest

Compound Name:
Ethyl 5-bromo-2-fluoro-4-

methylbenzoate

Cat. No.: B13969039

Get Quote

Executive Summary & Compound Profile
Ethyl 5-bromo-2-fluoro-4-methylbenzoate (C₁₀H₁₀BrFO₂) is a highly functionalized aromatic

intermediate used in the synthesis of kinase inhibitors and agrochemicals.[1] Its structural

complexity arises from the tetrasubstituted benzene ring, where the specific regiochemistry of

the bromine, fluorine, and methyl groups is critical for biological activity.

The primary analytical challenge is distinguishing this specific isomer (5-bromo) from its

potential regioisomers (e.g., 3-bromo or 6-bromo variants) generated during electrophilic

aromatic substitution or esterification processes. This guide provides a definitive elucidation

workflow using MS, IR, and 1D/2D NMR.
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Property Specification

Molecular Formula C₁₀H₁₀BrFO₂

Molecular Weight 261.09 g/mol

Monoisotopic Mass 259.98 (⁷⁹Br), 261.98 (⁸¹Br)

Appearance Clear oil or low-melting solid (purity dependent)

Key Structural Features
Ethyl ester, Aryl fluoride (C2), Aryl bromide (C5),

Aryl methyl (C4)

Synthetic Context & Purity Profile
Understanding the synthetic origin is the first step in elucidation (Expertise). This compound is

typically synthesized via two pathways:

Bromination of Ethyl 2-fluoro-4-methylbenzoate: This route often produces the 5-bromo

isomer as the major product due to the directing effects of the fluorine (ortho/para director)

and methyl (ortho/para director) groups, competing with the deactivating ester. However,

trace amounts of the 3-bromo isomer may form.

Esterification of 5-bromo-2-fluoro-4-methylbenzoic acid: Impurities here are primarily

unreacted acid or catalyst residues.

Critical Impurity Watchlist:

Regioisomer: Ethyl 3-bromo-2-fluoro-4-methylbenzoate.

Starting Material: Ethyl 2-fluoro-4-methylbenzoate (lacks Br).

Hydrolysis Product: 5-bromo-2-fluoro-4-methylbenzoic acid.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides the first "fingerprint" confirmation of the halogenation state.

Experimental Logic
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We utilize Electron Ionization (EI) or ESI+ to confirm the molecular ion and the characteristic

bromine isotopic pattern.

Isotopic Pattern: Bromine exists as ⁷⁹Br and ⁸¹Br in a ~1:1 ratio. The molecular ion region

must show two peaks of nearly equal intensity separated by 2 mass units (

and

).

Fragmentation:

Loss of Ethoxy group (

).

Loss of Bromine (

).

Ion Identity m/z (Theoretical) Pattern Diagnostic

[M]⁺ (⁷⁹Br) 260.0
Base peak or strong molecular

ion

[M+2]⁺ (⁸¹Br) 262.0
~98% intensity of [M]⁺

(Confirms 1 Br atom)

[M - OEt]⁺ ~215/217 Acylium ion formation

[M - OEt - CO]⁺ ~187/189 Aryl cation

Vibrational Spectroscopy (FT-IR)
IR is used primarily to confirm functional groups and rule out free acid impurities.

Carbonyl (C=O): Expect a strong band at 1715–1730 cm⁻¹ (Conjugated Ester). A shift to

<1700 cm⁻¹ suggests acid impurity.

C-F Stretch: Strong band at 1200–1250 cm⁻¹.
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C-Br Stretch: Distinct band in the fingerprint region 1000–1100 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Elucidation
This is the core of the elucidation. The interaction between Fluorine-19 and Protons/Carbons

creates unique splitting patterns that serve as a "molecular ruler" for determining positions.

¹H NMR Analysis (Proton)
The molecule has two aromatic protons in a para-relationship to each other (positions 3 and 6),

but their environments are distinct.

H6 (Position 6): Located between the Ester (C1) and Bromine (C5).

Shift: Deshielded (~8.0 – 8.2 ppm) due to the ortho-ester and ortho-bromine effect.

Multiplicity:Doublet (

Hz). This is a long-range 4J coupling to the Fluorine at C2.

H3 (Position 3): Located between Fluorine (C2) and Methyl (C4).

Shift: Upfield (~6.9 – 7.1 ppm) relative to H6.

Multiplicity:Doublet (

Hz). This is a 3J coupling to the Fluorine at C2.

Methyl (C4-Me): ~2.3 – 2.4 ppm.

Often appears as a broadened singlet or doublet (

Hz) due to long-range coupling with Fluorine.

Ethyl Ester: Classic Quartet (~4.35 ppm) and Triplet (~1.38 ppm).

¹³C NMR Analysis (Carbon)
Fluorine coupling (
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) is the definitive proof of the substitution pattern.

Carbon Position
Chemical Shift
(ppm)

Coupling
Pattern (

)

Assignment
Logic

C2 C-F ~160-164
Doublet (

Hz)

Direct

attachment to F.

C1 C-COOEt ~115-120
Doublet (

Hz)
Ortho to F.

C3 C-H ~118-122
Doublet (

Hz)
Ortho to F.

C4 C-Me ~145-150
Doublet (

Hz)
Meta to F.

C6 C-H ~130-135
Doublet (

Hz)
Meta to F.

C5 C-Br ~110-115
Doublet (

Hz)
Para to F.

C=O Carbonyl ~165
Doublet (

Hz)
3 bonds from F.

2D NMR Verification (The "Senior Scientist" Check)
To definitively prove the 5-bromo vs. 3-bromo isomer, you must use HMBC (Heteronuclear

Multiple Bond Correlation).

NOESY/ROESY:

H3 should show a strong NOE correlation with the C4-Methyl group (Ortho relationship).

H6 should show NO (or very weak) NOE with the Methyl group (Meta relationship).
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Self-Validation: If H6 shows a strong NOE to Methyl, you likely have the 3-bromo isomer

(where H is at C5, ortho to Me).

HMBC (Long Range C-H):

H6 Correlation: H6 will correlate to the Carbonyl (C=O) (3-bond).

H3 Correlation: H3 will correlate to C5 (C-Br) and C1.

Key Differentiator: In the 5-bromo isomer, the proton ortho to the ester (H6) is a doublet

with a small coupling constant (4J_HF). In the 3-bromo isomer, the proton ortho to the

ester (H6) would be a doublet of doublets or show different coupling if F position changed,

but here F is fixed. The NOE is the robust geometric proof.

Visualization of Analytical Workflow
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Unknown Sample
(Ethyl bromo-fluoro-methylbenzoate)

Step 1: Mass Spectrometry
Check m/z 260/262 (1:1 ratio)

Confirms 1 Br atom

Step 2: FT-IR
Check 1720 cm⁻¹ (Ester)
Check 1250 cm⁻¹ (C-F)

Step 3: ¹H NMR Analysis
Identify 2 Ar-H signals

H3 (d, ³J_HF) & H6 (d, ⁴J_HF)

Step 4: NOESY Experiment
Look for NOE between

Ar-H(high field) and Methyl

Isomer Check:
Is H3 ortho to Methyl?

Positive NOE (H3-Me)
CONFIRMED: 5-Bromo Isomer

Yes

Negative NOE (H3-Me)
SUSPECT: 3-Bromo Isomer

No

Click to download full resolution via product page

Caption: Logical workflow for structural confirmation, highlighting the critical NOESY checkpoint

for regiochemistry.
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Fluorine (C2)

Proton H3
(Ortho to F)

³J (Strong)
~10 Hz

Proton H6
(Meta to F)

⁴J (Weak)
~6 Hz

Carbon C1
(Ipso)

²J (Medium)
~20 Hz

Carbon C2
(Ipso-F)

¹J (Huge)
~250 Hz

Click to download full resolution via product page

Caption: J-Coupling network illustrating the "Molecular Ruler" effect of Fluorine-19 on

neighboring nuclei.

Detailed Experimental Protocols
Protocol A: ¹H and ¹³C NMR Acquisition
Objective: Obtain high-resolution spectral data to resolve J-couplings.

Sample Preparation: Dissolve 10–15 mg of the compound in 0.6 mL of CDCl₃ (Deuterated

Chloroform). Ensure the solvent contains 0.03% TMS (Tetramethylsilane) for referencing.[2]

Instrument Parameters:

Frequency: Minimum 400 MHz (500 MHz preferred for resolving H-F couplings).

Temperature: 298 K (25°C).

Number of Scans (NS): 16 for ¹H, 512–1024 for ¹³C (due to splitting reducing signal-to-

noise).

Processing:
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Reference TMS to 0.00 ppm.

Apply exponential multiplication (LB = 0.3 Hz) for ¹H.

Critical: Peak pick the ¹³C spectrum manually to identify the doublets caused by ¹⁹F

coupling. Do not rely on auto-picking.

Protocol B: GC-MS Purity Check
Objective: Confirm absence of unbrominated starting material.

Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).

Method:

Injector: 250°C, Split 20:1.

Oven: 50°C (hold 1 min) → 20°C/min → 280°C (hold 5 min).

Flow: 1.0 mL/min Helium.

Analysis: Integrate Total Ion Chromatogram (TIC). The target compound should elute later

than the non-brominated precursor due to higher molecular weight.

References
National Institute of Standards and Technology (NIST).Ethyl 4-methylbenzoate Mass

Spectrum (Analogue Reference). NIST Chemistry WebBook. Available at: [Link]

Reich, H. J.Coupling Constants: 19F-13C Couplings. University of Wisconsin-Madison,

Department of Chemistry. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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